Cas no 2411335-26-5 ((E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide
• CAS No: 2411335-26-5
• MF: C₁₆H₁₉F₃N₂O
• MW: 312.330074548721
• CID: 5357431
• PubChem ID: 146098210
• Update Time: 2025-11-01

(E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174940
• (2E)-4-(dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydro-1H-inden-1-yl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide

• Inchi： 1S/C16H19F3N2O/c1-21(2)11-5-8-14(22)20-15(16(17,18)19)10-9-12-6-3-4-7-13(12)15/h3-8H,9-11H2,1-2H3,(H,20,22)/b8-5+
• InChI Key： VXZBJCMRHIQSCC-VMPITWQZSA-N
• SMILES： FC(C1(C2C=CC=CC=2CC1)NC(/C=C/CN(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Additional information on (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide

(E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide (CAS No. 2411335-26-5): A Comprehensive Overview in Modern Chemical Biology

(E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide, identified by its CAS number 2411335-26-5, represents a structurally intricate compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its fused heterocyclic system and functionalized side chains, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and molecular therapy.

The structural framework of (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide consists of a dihydroindenyl core substituted with a trifluoromethyl group at the 1-position, an amide linkage at the 1-position of the indene ring, and an α,β-unsaturated amide moiety at the 4-position. The presence of the dimethylamino group at the 4-position introduces basicity and potential hydrogen bonding capabilities, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These features collectively contribute to the compound's intriguing pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide and biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in critical cellular pathways, including those related to inflammation, apoptosis, and signal transduction. The α,β-unsaturated amide functionality is particularly noteworthy, as it can engage in Michael addition reactions with nucleophiles such as cysteine residues in proteins, potentially modulating enzyme activity.

In the context of drug discovery, the dihydroindenyl scaffold is known for its versatility in mimicking natural products and bioactive molecules. The incorporation of a trifluoromethyl group is a common strategy to improve binding affinity and selectivity, a feature that has been extensively studied in the development of kinase inhibitors and other therapeutic agents. The amide linkage not only provides structural rigidity but also serves as a pivot point for conformational flexibility, allowing the molecule to adopt multiple binding orientations within biological targets.

One of the most compelling aspects of (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide is its potential application in modulating protein-protein interactions (PPIs). PPIs are essential for numerous cellular processes and are often considered challenging targets for small-molecule intervention. The unique structural features of this compound, including its aromatic system and polar functional groups, make it well-suited for disrupting or stabilizing PPIs through direct binding or allosteric modulation.

Emerging research indicates that this molecule may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The dimethylamino group could interact with acidic residues in cytokine receptors or signaling proteins, thereby dampening inflammatory responses. Additionally, the trifluoromethyl group may enhance binding to hydrophobic pockets within these targets, improving overall efficacy.

The synthesis of (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide presents both challenges and opportunities for synthetic chemists. The construction of the dihydroindenyl ring system requires careful consideration of reaction conditions to ensure high yield and purity. Advances in transition metal-catalyzed reactions have provided novel pathways for constructing complex heterocycles efficiently. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce substituents at specific positions on the indene core.

The amide bond formation is another critical step in synthesizing this compound. Traditional methods such as coupling reactions between carboxylic acids and amines remain widely used, but recent developments in enzymatic catalysis offer more sustainable alternatives. Enzymes like transaminases can facilitate amide bond formation under mild conditions with high selectivity, reducing unwanted side reactions.

In terms of pharmacokinetic properties, (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide exhibits promising characteristics for oral bioavailability. The presence of the dimethylamino group enhances solubility in aqueous environments while maintaining good membrane permeability due to the lipophilic nature imparted by the trifluoromethyl group. Additionally, metabolic stability studies suggest that this compound may resist degradation by common cytochrome P450 enzymes.

Preclinical studies have begun to explore the therapeutic potential of derivatives of (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide in various disease models. In vitro assays have demonstrated inhibitory activity against several enzymes implicated in cancer progression, including tyrosine kinases and proteasases. Furthermore, animal models have shown preliminary evidence of anti-tumor effects without significant toxicity at tested doses.

The future direction of research on this compound lies in elucidating its mechanism of action through structural biology techniques such as X-ray crystallography and cryo-electron microscopy. High-resolution structures of complexes between (E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,3-dihydroinden-1-yl]but-2-enamide and its biological targets will provide critical insights into its mode of interaction and guide further optimization efforts.

Additionally, exploring structure-based drug design strategies will be essential for enhancing potency and selectivity. Virtual screening algorithms can be employed to identify analogs with improved pharmacokinetic profiles or altered binding affinities. By integrating experimental data with computational predictions， researchers can accelerate the discovery process significantly.

In conclusion,(E)-4-(Dimethylamino)-N-[1-(trifluoromethyl)-2,